Methyl 5-[(1-naphthyloxy)methyl]-2-furoate

• Molecular Formula: C17H14O4
• Molecular Weight: 282.29 g/mol
• IUPAC Name: methyl 5-(naphthalen-1-yloxymethyl)furan-2-carboxylate
• InChI: InChI=1S/C17H14O4/c1-19-17(18)16-10-9-13(21-16)11-20-15-8-4-6-12-5-2-3-7-14(12)15/h2-10H,11H2,1H3
• InChI Key: LIRQKESNRTVTJJ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(O1)COC2=CC=CC3=CC=CC=C32

Description

Methyl 5-[(1-naphthyloxy)methyl]-2-furoate, also known as MNMF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MNMF is an ester derivative of furoic acid and naphthalene, and its chemical structure is C19H16O4. In

Scientific Research Applications

Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. In material science, Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has been used as a reagent for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of Methyl 5-[(1-naphthyloxy)methyl]-2-furoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a signaling pathway involved in inflammation and cancer.
Biochemical and Physiological Effects
Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has been shown to exhibit a variety of biochemical and physiological effects. In vitro studies have shown that Methyl 5-[(1-naphthyloxy)methyl]-2-furoate inhibits the proliferation of cancer cells and induces apoptosis. Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has also been shown to inhibit the production of inflammatory cytokines and chemokines. In animal studies, Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has been shown to exhibit anti-inflammatory and anti-tumor activities.

Advantages and Limitations for Lab Experiments

Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. Methyl 5-[(1-naphthyloxy)methyl]-2-furoate is also relatively inexpensive compared to other compounds with similar activities. However, Methyl 5-[(1-naphthyloxy)methyl]-2-furoate has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Methyl 5-[(1-naphthyloxy)methyl]-2-furoate also has limited availability, which can make it difficult to obtain for some researchers.

Future Directions

There are several future directions for research on Methyl 5-[(1-naphthyloxy)methyl]-2-furoate. One direction is to explore its potential as a therapeutic agent for various diseases, including cancer, viral infections, and inflammatory disorders. Another direction is to investigate its potential as a building block for the synthesis of novel materials and polymers. Additionally, further studies are needed to fully understand the mechanism of action of Methyl 5-[(1-naphthyloxy)methyl]-2-furoate and its effects on various signaling pathways and enzymes.

Synthesis Methods

The synthesis of Methyl 5-[(1-naphthyloxy)methyl]-2-furoate involves the reaction of naphthalene-1-methanol with furoic acid in the presence of a catalyst. The reaction is carried out by refluxing the mixture in a solvent such as toluene or xylene. The resulting product is then purified by recrystallization or column chromatography.